Cas no 245116-17-0 (3-Chloro-5-hydroxy-benzoic Acid benzyl ester)

• Product Name: 3-Chloro-5-hydroxy-benzoic Acid benzyl ester
• CAS No: 245116-17-0
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD04114329
• CID: 245938
• PubChem ID: 18322181
• Update Time: 2025-04-19

3-Chloro-5-hydroxy-benzoic Acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-chloro-5-hydroxy-, phenylmethyl ester
• 3-Chloro-5-hydroxybenzoic acid benzyl ester
• 3-CHLORO-5-HYDROXY-BENZOIC ACID BENZYL ESTER,
• benzyl 3-chloro-5-hydroxybenzoate
• 3-Chloro-5-hydroxy-benzoic acid benzyl ester
• AB18085
• SCHEMBL6655185
• 3-chloro-5-hydroxybenzoic acid (phenylmethyl) ester
• AKOS024260408
• Benzyl 3-chloro-5-liydroxybenzoate
• A817347
• benzyl 3-chloro-5-hydroxy-benzoate
• FT-0757864
• DTXSID00592778
• KZGIACZNLMRJJR-UHFFFAOYSA-N
• 245116-17-0
• BENZYL3-CHLORO-5-HYDROXYBENZOATE
• MFCD04114329
• CS-0336242
• 3-Chloro-5-hydroxy-benzoic Acid benzyl ester

• MDL： MFCD04114329
• Inchi： 1S/C14H11ClO3/c15-12-6-11(7-13(16)8-12)14(17)18-9-10-4-2-1-3-5-10/h1-8,16H,9H2
• InChI Key： KZGIACZNLMRJJR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 262.04000
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 432.0±30.0 °C at 760 mmHg
• Flash Point: 215.1±24.6 °C
• PSA: 46.53000
• LogP: 3.40260
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Chloro-5-hydroxy-benzoic Acid benzyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters